(2,4)-Dihydroxy-5-(4-fluoro-2-hydroxyphenyl)pyrimidine, 95%

• IUPAC Name: 5-(4-fluoro-2-hydroxyphenyl)-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C10H7FN2O3/c11-5-1-2-6(8(14)3-5)7-4-12-10(16)13-9(7)15/h1-4,14H,(H2,12,13,15,16)
• InChI Key: PGIBYTARHJUOMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)O)C2=CNC(=O)NC2=O
• Molecular Formula: C10H7FN2O3
• Molecular Weight: 222.17 g/mol

Description

(2,4)-Dihydroxy-5-(4-fluoro-2-hydroxyphenyl)pyrimidine, 95% (hereafter referred to as DHFPP) is a compound that has been studied for its potential applications in various scientific research fields. It is a highly stable compound with a wide range of properties that make it a useful tool in the laboratory. DHFPP is an aromatic compound with a molecular formula of C11H7F2N3O4 and a molecular weight of 277.19 g/mol. It is a white crystalline solid that can be synthesized in the laboratory using a variety of methods.

Mechanism of Action

DHFPP has been studied for its ability to interact with metal ions and proteins. It is believed that the 4-fluoro-2-hydroxyphenyl group of DHFPP binds to the metal ions, forming a complex that is then able to bind to proteins. This binding is believed to be mediated by hydrogen bonding, electrostatic interactions, and van der Waals forces. The binding of DHFPP to proteins is believed to affect the structure and function of the proteins, resulting in changes in their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of DHFPP have not yet been extensively studied. However, it is believed that DHFPP may have an effect on the activity of enzymes, as well as on the structure and function of proteins. In addition, DHFPP may have an effect on the structure and function of DNA and RNA.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DHFPP in laboratory experiments is its stability. It is a highly stable compound that does not easily decompose or react with other compounds. This makes it ideal for use in a wide range of laboratory experiments. However, DHFPP is not soluble in water, so it must be dissolved in an organic solvent before it can be used in experiments. Additionally, DHFPP is a relatively expensive compound, so it may not be suitable for use in large-scale experiments.

Future Directions

There are a number of potential future directions for research using DHFPP. One potential direction is to further study the interaction between DHFPP and metal ions and proteins. This could lead to a better understanding of how DHFPP affects the structure and function of proteins and enzymes. Another potential direction is to study the effects of DHFPP on DNA and RNA. This could lead to a better understanding of the role of DHFPP in regulating gene expression. Additionally, DHFPP could be used to study the interaction between proteins and small molecules, which could lead to the development of new drugs or therapies. Finally, DHFPP could be used to develop new fluorescent probes for imaging cells and tissues.

Synthesis Methods

DHFPP can be synthesized in the laboratory using a variety of methods. One such method is the reaction of 4-fluoro-2-hydroxyphenylhydrazine and pyrimidine in aqueous acetic acid. This reaction is carried out at room temperature and yields a white crystalline solid. Another method involves the reaction of 4-fluoro-2-hydroxyphenylhydrazine and pyrimidine in aqueous sodium hydroxide. This reaction is carried out at room temperature and yields a white crystalline solid.

Scientific Research Applications

DHFPP has been used in a wide range of scientific research applications. It has been used as a fluorescent probe for detecting metal ions in aqueous solutions. It has also been used as a fluorescent marker for imaging cells and tissues. DHFPP has been used to study the interaction between proteins and metal ions, and it has been used to study the structure and function of enzymes. In addition, DHFPP has been used to study the structure and function of DNA and RNA.